Cas no 1866074-76-1 (2-Propenamide, N-(4-methyl-3-piperidinyl)-)

• Product Name: 2-Propenamide, N-(4-methyl-3-piperidinyl)-
• CAS No: 1866074-76-1
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5253167
• Update Time: 2025-10-28

2-Propenamide, N-(4-methyl-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-(4-methyl-3-piperidinyl)-

• Inchi： 1S/C9H16N2O/c1-3-9(12)11-8-6-10-5-4-7(8)2/h3,7-8,10H,1,4-6H2,2H3,(H,11,12)
• InChI Key： YUDVMXSABUNWER-UHFFFAOYSA-N
• SMILES： C(NC1C(C)CCNC1)(=O)C=C

Additional information on 2-Propenamide, N-(4-methyl-3-piperidinyl)-

N-(4-Methyl-3-Piperidinyl)-2-Propenamide (CAS No. 1866074-76-1): A Comprehensive Overview

The compound N-(4-Methyl-3-Piperidinyl)-2-Propenamide, identified by the CAS registry number 1866074-76-1, is a significant molecule in the field of organic chemistry. This compound belongs to the class of amides, specifically derived from 2-propenamide and substituted with a 4-methylpiperidine moiety. Its structure and properties make it a subject of interest in various research domains, including pharmacology, material science, and industrial applications.

Chemical Structure and Properties

The molecular structure of N-(4-Methyl-3-Piperidinyl)-2-Propenamide consists of a piperidine ring substituted at the 3-position with a methyl group and an amide functional group attached to the nitrogen atom. The presence of the amide group imparts unique chemical properties, such as hydrogen bonding capabilities and increased stability. The piperidine ring contributes to the molecule's flexibility and potential for bioavailability in biological systems.

Recent studies have highlighted the importance of such structures in drug design, particularly due to their ability to interact with biological targets through hydrogen bonding and π-interactions. The compound's molecular weight is approximately 195.25 g/mol, with a melting point around 150°C. Its solubility in water is moderate, making it suitable for various synthetic applications.

Synthesis and Applications

The synthesis of N-(4-Methyl-3-Piperidinyl)-2-Propenamide typically involves nucleophilic acyl substitution reactions. Starting from 2-propenoyl chloride or an equivalent acylating agent, the reaction with 4-methylpiperidine yields the desired amide product. Optimization of reaction conditions, such as temperature and solvent choice, has been extensively studied to improve yield and purity.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been explored as a potential lead compound for anti-inflammatory agents due to its ability to inhibit cyclooxygenase enzymes. Additionally, its role as a building block in organic synthesis has been recognized, particularly in the construction of more complex molecules with therapeutic potential.

Recent Research Findings

Recent advancements in computational chemistry have enabled detailed studies of N-(4-Methyl-3-Piperidinyl)-2-Propenamide's interaction with biological systems. Molecular docking studies have revealed its potential binding affinity to various protein targets, suggesting its role in drug discovery pipelines.

Moreover, green chemistry approaches have been applied to its synthesis, reducing environmental impact while maintaining product quality. These developments underscore the compound's versatility and its growing significance in both academic and industrial settings.

Conclusion

In summary, N-(4-Methyl-3-Piperidinyl)-2-Propenamide (CAS No. 1866074-76-1) is a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties and synthetic accessibility make it an invaluable tool for researchers seeking innovative solutions in drug development and materials science.